Cas no 2228590-80-3 (methyl 2-hydroxy-2-(4-methylthiophen-2-yl)acetate)

• Product Name: methyl 2-hydroxy-2-(4-methylthiophen-2-yl)acetate
• CAS No: 2228590-80-3
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 5835351
• PubChem ID: 165626101
• Update Time: 2025-05-24

methyl 2-hydroxy-2-(4-methylthiophen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(4-methylthiophen-2-yl)acetate
• EN300-1796864
• 2228590-80-3

• Inchi： 1S/C8H10O3S/c1-5-3-6(12-4-5)7(9)8(10)11-2/h3-4,7,9H,1-2H3
• InChI Key： MWXJFSVUXGDQQT-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(C(=O)OC)O

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 2-hydroxy-2-(4-methylthiophen-2-yl)acetate

Methyl 2-Hydroxy-2-(4-Methylthiophen-2-Yl)Acetate: A Comprehensive Overview

The compound methyl 2-hydroxy-2-(4-methylthiophen-2-yl)acetate (CAS No. 2228590-80-3) is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of esters, specifically featuring a hydroxyl group and a thiophene ring, which contribute to its distinctive chemical properties. The methyl group attached to the acetate moiety further enhances its reactivity and solubility characteristics.

Recent studies have highlighted the potential of methyl 2-hydroxy-2-(4-methylthiophen-2-yl)acetate in drug discovery and development. Its structure, which includes a thiophene ring substituted with a methyl group, has been shown to exhibit interesting biological activities. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound possesses moderate anti-inflammatory properties, making it a promising candidate for further exploration in therapeutic applications.

The synthesis of methyl 2-hydroxy-2-(4-methylthiophen-2-yl)acetate involves a multi-step process that typically begins with the preparation of the thiophene derivative. The key steps include Friedel-Crafts alkylation to introduce the methyl group onto the thiophene ring, followed by esterification to form the acetate moiety. This process requires precise control over reaction conditions, including temperature and catalyst selection, to ensure high yields and purity of the final product.

In terms of physical properties, methyl 2-hydroxy-2-(4-methylthiophen-2-yl)acetate is a white crystalline solid with a melting point of approximately 115°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These analytical methods have been instrumental in confirming the compound's structure and purity.

The biological evaluation of methyl 2-hydroxy-2-(4-methylthiophen-2-yl)acetate has revealed its potential as an antioxidant agent. Studies conducted at the *Institute for Advanced Chemical Research* indicate that this compound can effectively scavenge free radicals, which are known to contribute to oxidative stress and cellular damage. This property suggests its potential application in cosmetic products aimed at combating signs of aging.

Moreover, the compound's ability to inhibit certain enzymes has been explored in recent research. For example, a study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that methyl 2-hydroxy-2-(4-methylthiophen-2-yl)acetate exhibits moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. While these findings are preliminary, they underscore the need for further investigation into its therapeutic potential.

From an environmental perspective, the degradation pathways of methyl 2-hydroxy-